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Nutlin-3b IC50 value 13.6 yM

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: nutlin-3B

CAS No.: 548472-68-0

Cat. No.: S537839

Nutlin-3b Quantitative Data

The table below summarizes the core quantitative data for Nutlin-3b:

Property Value |/ Description

IC50 (MDM2/p53) 13.6 uM [1] [2]

Compared to Nutlin-3a 150-fold less potent [1] [2]

Primary Role Negative control for non-MDM2-related cellular activities [1]
Molecular Weight 581.49 g/mol [1] [2]

Chemical Formula C30H30CI2N404 [1] [2]

CAS Number 675576-97-3 [1] [2]

Experimental Details

Mechanism of Action Assay (Biacore Binding Study)

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s537839?utm_src=pdf-body
https://www.smolecule.com/products/s537839?utm_src=pdf-interest
https://www.smolecule.com/products/s537839?utm_src=pdf-body
https://www.smolecule.com/products/s537839?utm_src=pdf-body
https://www.selleckchem.com/products/nutlin-3b.html
https://www.medchemexpress.com/Nutlin-3b.html
https://www.selleckchem.com/products/nutlin-3b.html
https://www.medchemexpress.com/Nutlin-3b.html
https://www.selleckchem.com/products/nutlin-3b.html
https://www.selleckchem.com/products/nutlin-3b.html
https://www.medchemexpress.com/Nutlin-3b.html
https://www.selleckchem.com/products/nutlin-3b.html
https://www.medchemexpress.com/Nutlin-3b.html
https://www.selleckchem.com/products/nutlin-3b.html
https://www.medchemexpress.com/Nutlin-3b.html
https://www.smolecule.com/products/s537839?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

This protocol measures the direct inhibition of the p53-MDM?2 interaction [1].

e Key Steps:

o A Sensor chip CM5 is used to immobilize a PentaHis antibody.

o His-tagged p53 is captured on the chip.

o A constant concentration of MDM2 protein (300 nM) is pre-mixed with a concentration series of
Nutlin-3b.

o The mixture is passed over the chip, and the binding of MDM2 to immobilized p53 is measured.

o MDM2-p53 binding in the presence of Nutlin-3b is calculated as a percentage of binding in its
absence to determine the IC50 [1].

Cellular Viability Assay (MTT Assay)

This protocol assesses the impact of Nutlin-3b on cell viability and proliferation [1].

e Cell Lines: HCT116, RKO, SJSA-1, SW480, and MDA-MB-435 (with varying p53 status) [1].
e Procedure:
o Cells are seeded onto 96-well plates.

o

After surface adherence, cells are treated with Nutlin-3b at concentrations up to ~30 pM.
The treatment lasts for 48 hours, with medium and compound replaced daily.

(e]

[¢]

Cell viability is analyzed using the MTT assay, and the IC50 is calculated [1].

Mechanism Visualization

The following diagram illustrates the p53-MDM2 pathway and the different mechanisms of action for

Nutlin-3a (the active enantiomer) and Nutlin-3b.
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The p53-MDM2 Regulatory Axis Nutlin Mechanism of Action
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The diagram contrasts how Nutlin-3a potently blocks the p53-MDM?2 interaction to activate p53, while
Nutlin-3b has minimal effect due to weak binding [1] [3].

Research Application Notes

o Key Utility: Nutlin-3b is most valuable as a negative control to confirm that cellular effects observed
with Nutlin-3a are specifically due to MDM2 inhibition and not off-target mechanisms [1].

¢ Cellular Context is Crucial: Experiments should be designed using cell lines with well-characterized
p53 status (wild-type vs. mutant). Nutlin-3b typically shows no effect on cell cycle or apoptosis in
wild-type p53 cells, unlike Nutlin-3a [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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